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Compound Name: Diisobutyl disulfide

Cat. No.: B074427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisobutyl disulfide (DIBS) is an organic sulfur compound with the chemical formula

C8H18S2. It is a colorless to pale yellow liquid with a distinct odor.[1] DIBS finds application as

a chemical intermediate in various industrial syntheses.[1] A thorough understanding of its

toxicological profile and associated safety information is paramount for its safe handling and

use in research and development settings. This technical guide provides a comprehensive

overview of the available toxicological data for Diisobutyl disulfide and its structural analogs,

details the experimental methodologies for key toxicological assessments, and visualizes

potential toxicological pathways and experimental workflows.

Toxicological Data
Quantitative toxicological data for Diisobutyl disulfide is limited in the public domain.

Therefore, a read-across approach using data from structurally similar dialkyl disulfides is

employed to provide an indication of its potential toxicity.

Acute Toxicity
Acute toxicity studies evaluate the adverse effects that may occur after a single exposure to a

substance.
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Endpoint
Test
Substance

Species Route Value Reference

LD50
Di-tert-butyl

disulfide
Rat Oral 6200 mg/kg [2]

LD50
Di-tert-butyl

disulfide
Rabbit Dermal > 2000 mg/kg [2]

LD50
Di-tert-butyl

polysulfide
Rat Oral > 2000 mg/kg [3]

LD50
Di-tert-butyl

polysulfide
Rabbit Dermal > 2000 mg/kg [3]

LD50
Diallyl

disulfide
Rat Oral 260 mg/kg [4]

LD50
Diallyl

disulfide
Rat Dermal 3.6 g/kg [4]

Note: Data for di-tert-butyl disulfide, di-tert-butyl polysulfide, and diallyl disulfide are presented

as structural analogs to Diisobutyl disulfide.

Irritation
Irritation studies assess the potential of a substance to cause reversible inflammatory effects

on the skin and in the eyes.

Endpoint
Test
Substance

Species
Observatio
n

Classificati
on

Reference

Skin Irritation
Unspecified

Disulfide
Rabbit

Very slight

erythema
Mild irritant [1][5]

Eye Irritation
Unspecified

Disulfide
Rabbit

Minimal

conjunctival

irritation

Minimally

irritating
[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.merckmillipore.com/DE/en/product/Di-tert-butyl-disulfide,MDA_CHEM-820243
https://www.merckmillipore.com/DE/en/product/Di-tert-butyl-disulfide,MDA_CHEM-820243
https://www.chempoint.com/products/download?grade=5146&doctype=tds&documentid=0103000199393021446859&language=English
https://www.chempoint.com/products/download?grade=5146&doctype=tds&documentid=0103000199393021446859&language=English
https://en.wikipedia.org/wiki/Diallyl_disulfide
https://en.wikipedia.org/wiki/Diallyl_disulfide
https://www.benchchem.com/product/b074427?utm_src=pdf-body
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFMA/62_C6SFMA_E.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/44_C6SFA_E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitization
Sensitization studies evaluate the potential of a substance to induce an allergic response after

repeated contact.

Endpoint
Test
Substance

Species Result Reference

Skin

Sensitization
Dipropyl disulfide Guinea Pig

May cause

sensitization by

skin contact

[8]

Note: Data for dipropyl disulfide is presented as a structural analog to Diisobutyl disulfide.

Mutagenicity
Mutagenicity assays are conducted to identify substances that can cause genetic mutations.

Test Type Test Substance Result Reference

Ames Test Diallyl disulfide
Inhibited mutagenicity

of boiled pork juice
[9]

Note: Data for diallyl disulfide is presented as a structural analog to Diisobutyl disulfide.

Repeated Dose Toxicity
Information on the repeated dose toxicity of Diisobutyl disulfide is not readily available in the

public literature.

Experimental Protocols
The following sections detail the standardized methodologies for key toxicological experiments,

based on the Organization for Economic Co-operation and Development (OECD) Guidelines

for the Testing of Chemicals.

Acute Dermal Irritation/Corrosion (Based on OECD 404)
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This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits are used.

Procedure: A small area of the animal's dorsal skin is clipped free of fur. 0.5 mL of the

undiluted test substance is applied to a small gauze patch, which is then applied to the

prepared skin and covered with an occlusive dressing for a 4-hour exposure period.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The reactions are scored based on a standardized scale. The Primary Irritation

Index (PII) is calculated to classify the substance's irritation potential.
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Preparation

Exposure Observation & Scoring

Animal Preparation
(Albino Rabbit, Clipped Dorsal Skin)

Application of Patch
to Skin

Test Substance Preparation
(0.5 mL on Gauze Patch)

Occlusive Dressing
(4-hour exposure) Patch Removal Scoring of Erythema & Edema

(1, 24, 48, 72 hours)
Classification

(e.g., Non-irritant, Irritant)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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